1-benzyl-4-(3,5-dimethylphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione

• IUPAC Name: 1-benzyl-4-(3,5-dimethylphenyl)pyrazine-2,3-dione
• InChI: InChI=1S/C19H18N2O2/c1-14-10-15(2)12-17(11-14)21-9-8-20(18(22)19(21)23)13-16-6-4-3-5-7-16/h3-12H,13H2,1-2H3
• InChI Key: ZXWLJVZKNRMUEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C=CN(C(=O)C2=O)CC3=CC=CC=C3)C
• Molecular Formula: C19H18N2O2
• Molecular Weight: 306.4 g/mol

Description

The description of a compound typically includes its molecular formula, molecular weight, and structural formula. It may also include the compound’s IUPAC name, common names, and any relevant synonyms.

Synthesis Analysis

Synthesis analysis involves detailing the methods and reactions used to synthesize the compound. This could involve various chemical reactions, catalysts, and conditions.

Molecular Structure Analysis

Molecular structure analysis often involves techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the 3D structure and connectivity of the compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It could include studying its reactivity, the mechanisms of its reactions, and the products formed.

Physical And Chemical Properties Analysis

This involves studying properties such as the compound’s melting point, boiling point, solubility, and stability. It could also involve studying its spectral properties, such as its UV/Vis, IR, NMR, and mass spectra.

Scientific Research Applications

Respirator Fit Capability Assessment

• The ASTM F3407 Standard Test Method evaluates the fitting characteristics of negative-pressure half-facepiece particulate respirators. . The RFC standard, which includes F3407, aims to increase the probability that available respirators fit a general worker population.

Ribosomal Incorporation of β-Amino Acids

• Scientific research has explored the incorporation of β-amino acids into nascent peptides. F3407 has been studied in this context, particularly in overcoming the inefficiency of ribosomal incorporation of β-amino acids. .

RF Cable Applications (310801)

• The compound is associated with RF cables, specifically the 310801 cable from Carlisle Interconnect Technologies. .

Foldamer Design and Macrocyclic Peptides

• As mentioned earlier, β-amino acids can form stable structures (foldamers). F3407’s unique properties may contribute to designing macrocyclic peptides containing multiple β-amino acids. .

Mechanism of Action

If the compound has biological activity, the mechanism of action would involve studying how the compound interacts with biological systems. This could involve studying its binding to proteins, its effects on cellular processes, and any therapeutic effects.

Safety and Hazards

This involves studying any potential hazards associated with the compound. This could include its toxicity, flammability, and any precautions that need to be taken when handling it.

Future Directions

Future directions could involve suggesting further studies that could be done with the compound. This could include suggesting further synthetic modifications, further studies into its mechanism of action, or potential applications.